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Compound of Interest

Compound Name: 7-Fluoroquinolin-8-amine

CAS No.: 1420791-32-7

Cat. No.: B11918681

Get Quote

CAS Number: 1420791-32-7 Formula: C

H

FN

Molecular Weight: 162.16 g/mol Synonyms: 7-Fluoro-8-quinolinamine; 7-Fluoro-8-
aminoquinoline

PART 1: EXECUTIVE SUMMARY & COMPOUND
UTILITY
7-Fluoroquinolin-8-amine is a specialized heterocyclic building block, primarily utilized in the

synthesis of 8-aminoquinoline-based antimalarials (analogs of Primaquine and Tafenoquine)

and as a bidentate ligand in organometallic catalysis.

Unlike generic quinolines, the introduction of the fluorine atom at the C7 position alters the

electronic density of the aromatic ring. This modification typically enhances metabolic stability

against oxidative debulking but may also increase the lipophilicity of the molecule, potentially
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facilitating blood-brain barrier (BBB) penetration. Researchers must treat this compound not

just as a chemical irritant, but as a bioactive scaffold with potential hematological toxicity.

Critical Hazards Overview
Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3][4]

Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[4]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[2][4]

Hematotoxicity (Inferred) Not Classified

Potential for

Methemoglobinemia (SAR-

based).

PART 2: PHYSICOCHEMICAL PROPERTIES &
STABILITY
Understanding the physical state is the first line of defense. As a primary amine attached to a

fused pyridine ring, this compound is prone to oxidation.

Property Table
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Property Value / Description Operational Implication

Physical State Solid (Powder or Crystalline)
Dust generation is a primary

inhalation risk.

Color Off-white to Brown/Tan
Darkening indicates oxidation

(formation of quinone imines).

Melting Point Predicted: 85–95 °C
Moderate thermal stability;

avoid high-heat drying.

Solubility DMSO, Methanol, DCM

Use compatible solvent-

resistant gloves (e.g.,

Nitrile/Neoprene).

pKa (Predicted)
~3.5 (Quinoline N), ~0.5

(Amine N)

Weakly basic. Can be

protonated by strong acids.

LogP ~1.8 – 2.1
Lipophilic; readily absorbed

through skin.

Stability & Reactivity Protocol
Air Sensitivity: The electron-rich amino group at position 8 makes the compound susceptible

to aerial oxidation.

Protocol: Store under Argon or Nitrogen atmosphere.

Light Sensitivity: Quinolines are photo-active.

Protocol: Store in amber vials or foil-wrapped containers.

Incompatibilities: Strong oxidizing agents (peroxides, permanganates) and acid chlorides

(vigorous exothermic reaction).

PART 3: TOXICOLOGICAL INSIGHTS (E-E-A-T)
Expert Insight: Standard SDSs often miss the specific biological mechanism of 8-

aminoquinolines. The danger lies not just in direct tissue damage, but in metabolic activation.
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Mechanism of Toxicity: The Hemolytic Pathway
The 8-aminoquinoline scaffold is a known pro-oxidant in biological systems. Upon absorption, it

can undergo CYP450-mediated metabolism to form reactive quinone-imine species. These

metabolites participate in redox cycling, depleting cellular NADPH and generating reactive

oxygen species (ROS).

Risk: In individuals with Glucose-6-Phosphate Dehydrogenase (G6PD) deficiency, this redox

stress leads to acute hemolysis (destruction of red blood cells).[5] Even in healthy researchers,

significant exposure can induce Methemoglobinemia, where ferrous iron (Fe2+) in hemoglobin

is oxidized to ferric iron (Fe3+), reducing oxygen transport capacity.

Visualizing the Toxicity Pathway
The following diagram illustrates the metabolic activation pathway that researchers must be

aware of during handling.
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Caption: Metabolic activation pathway of 8-aminoquinolines leading to oxidative stress and

hematological toxicity.

PART 4: HANDLING & EXPOSURE CONTROLS
The "Self-Validating" Safety Protocol
Do not rely on odor or visible irritation to detect exposure. Follow this tiered handling approach.

1. Engineering Controls
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Primary: All solid handling (weighing, transfer) must be performed inside a Chemical Fume

Hood or a Powder Containment Enclosure.

Secondary: If handling >500 mg, use a static-dissipative balance enclosure to prevent

powder dispersal.

2. Personal Protective Equipment (PPE)
Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a P3 (EN

143) or N100 (NIOSH) particulate respirator.

Dermal: Double-gloving is recommended.

Inner Glove: Nitrile (0.11 mm).

Outer Glove: Nitrile (0.11 mm) or Neoprene.

Rationale: Lipophilic amines can permeate thin nitrile; the second layer provides a

breakthrough buffer.

3. Handling Workflow Decision Tree
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Start: Handling 7-Fluoroquinolin-8-amine

Physical State?

Solid / Powder In Solution

Quantity > 100mg? Volatile Solvent?

Standard Fume Hood
+ N95 Backup

No

Isolator / Glove Box
Preferred

Yes

Fume Hood Mandatory
(Splash Goggles)

Yes (DCM, MeOH)

Benchtop Allowed
(If Closed System)

No (DMSO/Water)

Click to download full resolution via product page

Caption: Decision matrix for determining containment levels based on physical state and

quantity.

PART 5: EMERGENCY RESPONSE
First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes.[2][3][6] Critical Step: Lift eyelids to

ensure removal of particulates trapped in the fornix. Consult an ophthalmologist.

Skin Contact: Wash with soap and water.[2][3][6] Do not use ethanol or organic solvents, as

they may enhance transdermal absorption of the lipophilic amine.

Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting. If conscious, rinse

mouth with water.[1][6]
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Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Cleanup Protocol
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don full PPE (Goggles, Lab Coat, Double Gloves, N95/P3 Respirator).

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an

inert absorbent (vermiculite) if liquid.

Neutralization: Wipe the area with a dilute acid solution (e.g., 1% acetic acid) to protonate

the amine, making it water-soluble and easier to remove, followed by a water rinse.

Disposal: Collect in a dedicated hazardous waste container labeled "Toxic Organic Solid."

PART 6: STORAGE & DISPOSAL
Storage Conditions:

Temperature: 2–8 °C (Refrigerate).

Atmosphere: Inert gas (Argon/Nitrogen) recommended.

Container: Tightly sealed, amber glass.

Disposal:

Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber.

Do not flush down the drain; this compound is potentially toxic to aquatic life (Category

Acute 1 for many aminoquinolines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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